Cas no 1353944-95-2 ((2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride)

• Product Name: (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride
• CAS No: 1353944-95-2
• MF: C₉H₁₂BrClN₂
• MW: 263.561980247498
• CID: 2155075
• Update Time: 2025-11-06

(2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride
• N-((2-Bromopyridin-4-yl)methyl)cyclopropanamine hydrochloride
• AM92147
• (2-Bromopyridin-4-ylmethyl)cyclopropylamine hydrochloride

• Inchi： 1S/C9H11BrN2.ClH/c10-9-5-7(3-4-11-9)6-12-8-1-2-8;/h3-5,8,12H,1-2,6H2;1H
• InChI Key： IVTAZUWBZQCDTQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CNC1CC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride

Comprehensive Overview of (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride (CAS No. 1353944-95-2)

(2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride is a specialized organic compound with the CAS number 1353944-95-2. This compound belongs to the class of pyridine derivatives, which are widely studied in pharmaceutical and agrochemical research due to their versatile chemical properties. The presence of a bromine atom and a cyclopropylamine group in its structure makes it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride is C9H12BrN2·HCl, and it typically appears as a white to off-white crystalline powder. Its hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental and industrial applications. Researchers often utilize this compound in the development of heterocyclic compounds, which are critical in drug discovery and material science.

One of the key applications of (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride is in the field of medicinal chemistry. Its structural features allow it to act as a building block for the synthesis of potential therapeutic agents. For instance, it has been explored in the design of kinase inhibitors, which are a hot topic in cancer research. The pyridine ring and bromine substituent provide reactive sites for further functionalization, enabling the creation of targeted molecules.

In addition to its pharmaceutical relevance, (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride is also used in agrochemical research. The compound's ability to interact with biological systems makes it a candidate for developing new pesticides or herbicides. Its cyclopropylamine moiety is particularly interesting, as it can influence the compound's bioactivity and selectivity.

The synthesis of (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride involves multi-step organic reactions, including halogenation and amine coupling. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound and confirm its structure.

From a market perspective, the demand for (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride is driven by its utility in drug discovery and material science. Pharmaceutical companies and research institutions are increasingly seeking high-quality intermediates to accelerate their R&D efforts. The compound's CAS number 1353944-95-2 is often used in procurement and regulatory documentation to ensure accurate identification.

Safety and handling of (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride are critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Storage conditions typically recommend keeping the compound in a cool, dry place away from direct sunlight.

In recent years, the interest in pyridine-based compounds like (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride has grown significantly. This trend is reflected in the increasing number of scientific publications and patents citing its use. Researchers are particularly intrigued by its potential in targeted drug delivery and bioimaging, areas that are currently at the forefront of biomedical innovation.

For those looking to purchase (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride, it is essential to source it from reputable suppliers who provide detailed certificates of analysis (CoA). This ensures the compound meets the required purity and quality standards for research and industrial applications. Online databases and chemical marketplaces often list CAS 1353944-95-2 as a searchable keyword to facilitate procurement.

In summary, (2-Bromo-pyridin-4-ylmethyl)-cyclopropyl-amine hydrochloride (CAS No. 1353944-95-2) is a versatile and valuable compound in modern chemistry. Its unique structure and reactivity make it a cornerstone in the development of new pharmaceuticals and agrochemicals. As research continues to uncover its potential, this compound is likely to remain a focal point in scientific and industrial communities.